![molecular formula C10H11FN8O2 B3033865 (5-(6-amino-9H-purin-9-yl)-3-azido-4-fluorotetrahydrofuran-2-yl)methanol CAS No. 123334-79-2](/img/structure/B3033865.png)
(5-(6-amino-9H-purin-9-yl)-3-azido-4-fluorotetrahydrofuran-2-yl)methanol
Overview
Description
“(5-(6-amino-9H-purin-9-yl)-3-azido-4-fluorotetrahydrofuran-2-yl)methanol” is a chemical compound . It’s also known as “[5-(6-aminopurin-9-yl)-2-oxolanyl]methanol” and has a molecular weight of 165.15 .
Molecular Structure Analysis
The molecular structure of similar compounds has been reported. For example, the structure of “[5-(6-amino-9H-purin-9-yl)-3-(hydroxymethyl)thiolan-3-yl]methanol” includes 36 bonds, 21 non-H bonds, 10 multiple bonds, 3 rotatable bonds, 10 aromatic bonds, 2 five-membered rings, 1 six-membered ring, 1 nine-membered ring, 1 primary amine (aromatic), 2 hydroxyl groups, 2 primary alcohols, and 1 sulfide .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been reported. For example, “(6-Amino-9H-purin-9-yl)methanol” has a molecular weight of 165.15 . The compound “[5-(6-amino-9H-purin-9-yl)-3-(hydroxymethyl)thiolan-3-yl]methanol” contains 36 atoms, including 15 Hydrogen atoms, 11 Carbon atoms, 5 Nitrogen atoms, 2 Oxygen atoms, and 1 Sulfur atom .Scientific Research Applications
Applications in Agricultural and Biomedical Sciences
Methanol, as a basic chemical, is extensively used in agricultural, biomedical, and environmental sciences. For instance, the ninhydrin reaction with primary amino groups forms a purple dye, Ruhemann's purple, which is vital in detecting, isolating, and analyzing amino acids, peptides, and proteins across various scientific fields. This reaction highlights the significance of chemical interactions in developing analytical methods for agricultural, food, forensic, and medical research (Friedman, 2004).
Methanol in Medicinal Chemistry
The role of methanol and similar compounds in medicinal chemistry, particularly in drug design and the development of bioactive molecules, is significant. Heterocycles like furan and thiophene are crucial in the medicinal chemistry of purine and pyrimidine nucleobases, nucleosides, and their analogues, demonstrating the importance of structural units in enhancing antiviral, antitumor, and other medicinal properties (Ostrowski, 2022).
Methanol Synthesis and Hydrogen Production
Research into methanol synthesis from various feedstocks underlines its potential as a clean-burning fuel and a precursor for producing high purity hydrogen. Studies focus on catalyst development and reactor technology to optimize methanol steam reforming, partial oxidation, and other processes for sustainable hydrogen production (García et al., 2021).
Environmental and Biochemical Applications
Methanol's biochemical applications, such as in the study of the brain serotonergic system using labeled alpha-methyl-L-tryptophan, demonstrate its utility in neurotransmitter synthesis rate determination. This work emphasizes the importance of methanol and its derivatives in neurochemical and pharmacological research (Diksic & Young, 2001).
Properties
IUPAC Name |
[5-(6-aminopurin-9-yl)-3-azido-4-fluorooxolan-2-yl]methanol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11FN8O2/c11-5-6(17-18-13)4(1-20)21-10(5)19-3-16-7-8(12)14-2-15-9(7)19/h2-6,10,20H,1H2,(H2,12,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMMKFPBAFDMOLE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)CO)N=[N+]=[N-])F)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11FN8O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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